Cas no 518331-00-5 (pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate)

• Product Name: pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate
• CAS No: 518331-00-5
• MF: C₂₂H₂₄N₂O₇S
• MW: 460.500164985657
• CID: 6352874
• PubChem ID: 18558912
• Update Time: 2025-05-19

pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate
• pentyl 2-methyl-5-[(2-methyl-5-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate
• 518331-00-5
• pentyl 2-methyl-5-(2-methyl-5-nitrophenylsulfonamido)benzofuran-3-carboxylate
• AKOS001675480
• F1269-1890

• Inchi： 1S/C22H24N2O7S/c1-4-5-6-11-30-22(25)21-15(3)31-19-10-8-16(12-18(19)21)23-32(28,29)20-13-17(24(26)27)9-7-14(20)2/h7-10,12-13,23H,4-6,11H2,1-3H3
• InChI Key： HHJMRDUAKBZDOL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(NC1C=CC2=C(C=1)C(C(=O)OCCCCC)=C(C)O2)(=O)=O

Computed Properties

• Exact Mass: 460.13042228g/mol
• Monoisotopic Mass: 460.13042228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 140Ų

Additional information on pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate

Comprehensive Overview of Pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate (CAS No. 518331-00-5)

Pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate (CAS No. 518331-00-5) is a specialized organic compound with a unique molecular structure that combines a benzofuran core with a nitrobenzenesulfonamido substituent. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential biological activities. The benzofuran moiety is known for its presence in various bioactive molecules, while the nitrobenzenesulfonamido group often contributes to enhanced solubility and binding affinity.

In recent years, the demand for novel benzofuran derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly intrigued by the sulfonamido functionality in this compound, as it is a common pharmacophore in many FDA-approved drugs. The pentyl ester side chain further enhances the lipophilicity of the molecule, making it a candidate for studies involving membrane permeability and bioavailability.

The synthesis of Pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate involves multi-step organic reactions, including sulfonylation and esterification. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound and ensure its structural integrity.

One of the most frequently asked questions about CAS No. 518331-00-5 is its potential role in medicinal chemistry. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, although further in vivo and in vitro testing is required to confirm these effects. The nitro group in the molecule is also a subject of interest, as it can be reduced to an amino group, opening avenues for further chemical modifications.

From an environmental perspective, the biodegradability and ecotoxicity of Pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate are under investigation. Regulatory agencies are increasingly focusing on the environmental impact of synthetic compounds, and this molecule is no exception. Researchers are exploring green chemistry approaches to minimize waste and improve the sustainability of its production.

In the context of AI-driven drug discovery, CAS No. 518331-00-5 has been included in several virtual screening libraries. Machine learning algorithms are being used to predict its interactions with various biological targets, accelerating the identification of potential therapeutic applications. This aligns with the growing trend of integrating computational chemistry with traditional experimental methods.

Another area of interest is the compound's potential use in material science. The benzofuran scaffold is known for its photophysical properties, making it a candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. The nitrobenzenesulfonamido group could further modulate these properties, offering tunability for specific applications.

For researchers working with Pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate, proper handling and storage are crucial. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe usage. The compound should be stored in a cool, dry place, away from direct sunlight and moisture.

In summary, Pentyl 2-methyl-5-(2-methyl-5-nitrobenzenesulfonamido)-1-benzofuran-3-carboxylate (CAS No. 518331-00-5) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in these fields.